Cas no 99585-49-6 (Benzophenone,2',3,5-trichloro-2-hydroxy- (6CI))

• Product Name: Benzophenone,2',3,5-trichloro-2-hydroxy- (6CI)
• CAS No: 99585-49-6
• MF: C₁₃H₇Cl₃O₂
• MW: 301.55248093605
• CID: 797196
• PubChem ID: 2736615
• Update Time: 2025-04-19

Benzophenone,2',3,5-trichloro-2-hydroxy- (6CI) Chemical and Physical Properties

Names and Identifiers

• Benzophenone,2',3,5-trichloro-2-hydroxy- (6CI)
• (2-chlorophenyl)-(3,5-dichloro-2-hydroxyphenyl)methanone
• 2-Hydroxy-2',3,5-trichlorobenzophenone
• 2-Hydroxy-2′,3,5-trichlorobenzophenone
• 3,5,2'-Trichlor-2-hydroxy-benzophenon
• 3,5,2'-trichloro-2-hydroxy-benzophenone
• SCHEMBL145936
• MFCD02682996
• 2-Hydroxy-2',3,5-trichlorobenzophenone, 98%
• DTXSID60371480
• AKOS015889382
• 99585-49-6
• 2-HYDROXY-2,3,5-TRICHLOROBENZOPHENONE

• Inchi： 1S/C13H7Cl3O2/c14-7-5-9(13(18)11(16)6-7)12(17)8-3-1-2-4-10(8)15/h1-6,18H
• InChI Key： NULXTAYCMKNTDL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=C(C=C(C=1O)Cl)Cl)=O

Computed Properties

• Exact Mass: 299.95100
• Monoisotopic Mass: 299.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 5.3
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: solid
• Density: 1.494
• Melting Point: 90-93 °C(lit.)
• Boiling Point: 408.7°C at 760 mmHg
• Flash Point: 201°C
• Refractive Index: 1.638
• PSA: 37.30000
• LogP: 4.58340
• Solubility: Not determined

Benzophenone,2',3,5-trichloro-2-hydroxy- (6CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38